Coproporphyrin I Tetramethyl Ester
Coproporphyrin I Tetramethyl Ester
Brand Name:
Vulcanchem
CAS No.:
25767-20-8
VCID:
VC0041180
InChI:
InChI=1S/C40H46N4O8/c1-21-25(9-13-37(45)49-5)33-18-30-23(3)27(11-15-39(47)51-7)35(43-30)20-32-24(4)28(12-16-40(48)52-8)36(44-32)19-31-22(2)26(10-14-38(46)50-6)34(42-31)17-29(21)41-33/h17-20,41-42H,9-16H2,1-8H3
SMILES:
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CCC(=O)OC)C)C(=C4C)CCC(=O)OC)C(=C3C)CCC(=O)OC)CCC(=O)OC
Molecular Formula:
C40H46N4O8
Molecular Weight:
710.8 g/mol
Coproporphyrin I Tetramethyl Ester
CAS No.: 25767-20-8
Reference Standards
VCID: VC0041180
Molecular Formula: C40H46N4O8
Molecular Weight: 710.8 g/mol
| CAS No. | 25767-20-8 |
|---|---|
| Product Name | Coproporphyrin I Tetramethyl Ester |
| Molecular Formula | C40H46N4O8 |
| Molecular Weight | 710.8 g/mol |
| IUPAC Name | methyl 3-[7,12,17-tris(3-methoxy-3-oxopropyl)-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-yl]propanoate |
| Standard InChI | InChI=1S/C40H46N4O8/c1-21-25(9-13-37(45)49-5)33-18-30-23(3)27(11-15-39(47)51-7)35(43-30)20-32-24(4)28(12-16-40(48)52-8)36(44-32)19-31-22(2)26(10-14-38(46)50-6)34(42-31)17-29(21)41-33/h17-20,41-42H,9-16H2,1-8H3 |
| Standard InChIKey | GUNJUBKEECHMKZ-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CCC(=O)OC)C)C(=C4C)CCC(=O)OC)C(=C3C)CCC(=O)OC)CCC(=O)OC |
| Canonical SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CCC(=O)OC)C)C(=C4C)CCC(=O)OC)C(=C3C)CCC(=O)OC)CCC(=O)OC |
| Synonyms | 3,8,13,18-Tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropanoic Acid 2,7,12,17-Tetramethyl Ester; 3,8,13,18-Tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropanoic Acid Tetramethyl Ester |
| PubChem Compound | 96772 |
| Last Modified | Nov 11 2021 |
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